Cas no 55123-32-5 (b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI))

• Product Name: b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI)
• CAS No: 55123-32-5
• MF: C₁₂H₁₄O₉
• MW: 302.234164714813
• CID: 383381
• PubChem ID: 22812897
• Update Time: 2025-04-19

b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucofuranuronic acid, g-lactone, 1,2,5-triacetate (9CI)
• [(2S,3R,3aS,6S,6aS)-2,6-diacetyloxy-5-oxo-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-3-yl] acetate
• NSC82035
• NSC-82035
• 55123-32-5
• SCHEMBL10719694
• Furo[3, .beta.-D-glucofuranuronic acid deriv.
• (2S,3R,3aS,6S,6aS)-5-Oxohexahydrofuro[3,2-b]furan-2,3,6-triyl triacetate (non-preferred name)
• .beta.-D-Glucofuranuronic acid, 1,2,5-triacetate
• 1,5-Tri-O-acetyl-.beta.-D-glucofuranurono-6,3-lactone
• DTXSID10628416

• Inchi： 1S/C12H14O9/c1-4(13)17-9-7-8(20-11(9)16)10(18-5(2)14)12(21-7)19-6(3)15/h7-10,12H,1-3H3/t7-,8-,9-,10+,12+/m0/s1
• InChI Key： JBXFFCVIQJCKLE-OFKSJOQMSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]2[C@H]1[C@@H](C(=O)O2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 302.06400
• Monoisotopic Mass: 302.06378202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 114.43000
• LogP: -0.93680